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Compound of Interest

Compound Name:
2-(5-Amino-2H-indazol-2-

yl)ethanol

Cat. No.: B581282 Get Quote

Technical Guide: 2-(5-Amino-2H-indazol-2-
yl)ethanol
CAS Number: 1105187-46-9

This technical guide provides an in-depth overview of 2-(5-Amino-2H-indazol-2-yl)ethanol, a
heterocyclic compound of interest in medicinal chemistry and drug development. The document

details its chemical properties, safety information, and its role as a key intermediate in the

synthesis of advanced pharmaceutical compounds, particularly kinase inhibitors.

Chemical Properties and Identifiers
2-(5-Amino-2H-indazol-2-yl)ethanol is a stable, solid compound at room temperature. Its core

structure consists of a bicyclic indazole moiety functionalized with an amino group and an

ethanol side chain. The 2H-indazole tautomer is the specified form.[1][2]
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Property Value Source

CAS Number 1105187-46-9 [2][3]

Molecular Formula C₉H₁₁N₃O [2]

Molecular Weight 177.203 g/mol [2]

Exact Mass 177.09000 u [2]

Appearance Solid (form may vary) N/A

Purity
Typically >95% for laboratory

use
[4]

LogP (Predicted) 1.192 [2]

Topological Polar Surface Area

(PSA)
64.07 Å² [2]

The Role of Indazole Scaffolds in Drug Discovery
Indazole and its derivatives are recognized as "privileged scaffolds" in medicinal chemistry due

to their wide range of biological activities.[1][5] These structures are integral to numerous

therapeutic agents, demonstrating properties such as:

Anti-inflammatory[1]

Antitumor[1][6]

Antifungal[6]

Anti-HIV[1]

Kinase inhibition[7][8]

The versatility of the indazole nucleus allows for the synthesis of diverse compound libraries,

making it a valuable starting point for the development of targeted therapies.[5][9] Compounds

like Axitinib, a kinase inhibitor used in cancer therapy, feature the indazole core, highlighting its

clinical significance.[5]
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Synthesis and Experimental Workflow
While specific, peer-reviewed synthesis protocols for 2-(5-Amino-2H-indazol-2-yl)ethanol are

not widely published in academic literature, its preparation follows general principles for the

synthesis of N2-substituted indazoles. These routes often involve the cyclization of

appropriately substituted phenylhydrazines or the direct alkylation of a pre-formed indazole

ring.

The synthesis of N-substituted indazoles can be complex, often yielding a mixture of N1 and

N2 regioisomers.[10] Achieving selectivity for the N2 position, as in the target compound, is a

key challenge that requires carefully designed synthetic strategies.[1][10]

Below is a generalized workflow representing a plausible synthetic approach for indazole

derivatives, which could be adapted for the synthesis of 2-(5-Amino-2H-indazol-2-yl)ethanol.
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Step 1: Precursor Preparation

Step 2: Indazole Ring Formation

Step 3: N-Alkylation

Step 4: Separation and Reduction

Substituted o-Nitrotoluene
or other suitable precursor

Cyclization Reaction
(e.g., Cadogan or Davis-Beirut reaction)

Reducing Agent
(e.g., P(OEt)3)

5-Nitro-1H-indazole

Alkylation Reaction

2-bromoethanol or ethylene oxide
Base (e.g., K2CO3)

Mixture of N1 and N2 Alkylated Isomers

Chromatographic Separation

2-(5-Nitro-2H-indazol-2-yl)ethanol

Isolate N2 isomer

Reduction of Nitro Group

Reducing Agent
(e.g., H2/Pd-C, SnCl2)

2-(5-Amino-2H-indazol-2-yl)ethanol

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-(5-Amino-2H-indazol-2-yl)ethanol.
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Application as a Pharmaceutical Intermediate
The primary application of 2-(5-Amino-2H-indazol-2-yl)ethanol is as a building block or

intermediate in the synthesis of more complex, biologically active molecules.[2] Its bifunctional

nature, possessing both a nucleophilic amino group and a hydroxyl group, allows for a variety

of subsequent chemical transformations.

This compound is particularly relevant in the development of protein kinase inhibitors. The

indazole scaffold often serves as the core hinge-binding motif, while the amino and ethanol

groups provide attachment points for other pharmacophoric elements that can enhance

potency, selectivity, and pharmacokinetic properties.

The logical flow for utilizing this intermediate in a drug discovery program is outlined below.
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2-(5-Amino-2H-indazol-2-yl)ethanol
(Starting Intermediate)

Reaction 1:
Amide Coupling / Buchwald-Hartwig Amination

Use Amino Group

Reaction 2:
Esterification / Etherification

Use Hydroxyl Group

Intermediate Library Generation

Lead Compound Synthesis

Biological Screening
(e.g., Kinase Assays)

Structure-Activity Relationship (SAR) Studies

Lead Optimization

Preclinical Candidate
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Caption: Workflow for the use of the intermediate in drug discovery.
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Safety and Handling
2-(5-Amino-2H-indazol-2-yl)ethanol is classified as a hazardous substance. Appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, should be worn at all times. Work should be conducted in a well-ventilated area or a

chemical fume hood.

Hazard Statements:

May be harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May be harmful if inhaled.

May cause respiratory irritation.

Precautionary Measures:

Avoid contact with skin and eyes.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place.

In case of exposure, seek immediate medical attention. For detailed information, consult the

material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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